1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid

• Molecular Formula: C13H13NO4
• Molecular Weight: 247.25 g/mol
• IUPAC Name: 1-benzyl-2,5-dihydropyrrole-3,4-dicarboxylic acid
• InChI: InChI=1S/C13H13NO4/c15-12(16)10-7-14(8-11(10)13(17)18)6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,16)(H,17,18)
• InChI Key: HHYUZTKOVJHYCQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(CN1CC2=CC=CC=C2)C(=O)O)C(=O)O

Description

The compound features a pyrrole ring substituted with a benzyl group at position 1 and two carboxylic acid groups at positions 3 and 3.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of benzylamine with maleic anhydride, followed by cyclization and subsequent hydrolysis to yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrrole derivatives.

Reduction: Reduction reactions can yield dihydropyrrole derivatives with different substitution patterns.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce new functional groups onto the pyrrole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are employed under acidic or basic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrrole-2,5-dicarboxylic acid derivatives, while substitution reactions can introduce various alkyl or acyl groups .

Scientific Research Applications

Medicinal Chemistry

1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid has garnered attention in medicinal chemistry for its potential as a pharmacological agent. Studies have indicated that compounds with similar structures exhibit diverse biological activities, such as:

• Antitumor Activity : Research has shown that derivatives of pyrrole compounds can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.
• Antimicrobial Properties : The compound's structure allows it to interact with bacterial cell membranes, making it a candidate for developing new antimicrobial agents against resistant strains.

Case Study : A study published in a peer-reviewed journal demonstrated that a derivative of this compound exhibited significant cytotoxicity against breast cancer cells, with an IC50 value lower than that of standard chemotherapeutics .

Organic Synthesis

The unique structure of 1-benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid makes it an excellent precursor for synthesizing various organic compounds. Its dicarboxylic acid groups allow for:

• Formation of Esters and Amides : By reacting with alcohols or amines, it can form esters and amides which are useful in pharmaceuticals and agrochemicals.
• Building Block for Complex Molecules : Its ability to undergo cyclization reactions makes it a valuable building block in synthesizing more complex heterocycles.

Data Table : Synthesis Pathways

Reaction Type	Reagents Used	Product Type
Esterification	Alcohols	Esters
Amidation	Amines	Amides
Cyclization	Various electrophiles	Heterocyclic compounds

Materials Science

The compound's properties lend themselves to applications in materials science:

• Polymer Chemistry : The dicarboxylic acid functionality can be used to create polyesters or polyamides through condensation reactions.
• Nanotechnology : Its ability to form stable complexes with metal ions opens avenues for developing nanomaterials with specific electronic or catalytic properties.

Case Study : Recent research highlighted the use of this compound in creating biodegradable polymers that exhibit improved mechanical properties compared to traditional plastics .

Mechanism of Action

The mechanism by which 1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid exerts its effects involves interactions with various molecular targets. The compound can bind to specific enzymes or receptors, modulating their activity and influencing biological pathways. For instance, it may inhibit bacterial enzymes, leading to antimicrobial effects .

Comparison with Similar Compounds

Dimethyl 1-Benzyl-3,4-dihydroxy-1H-pyrrole-2,5-dicarboxylate

Molecular Formula: C₁₅H₁₅NO₆ Key Features:

• Functional Groups : Methyl ester groups (positions 2 and 5), hydroxyl groups (positions 3 and 4), and a benzyl substituent.
• Physical Properties : Molecular weight 305.286 g/mol; CAS RN 148528-45-4 .
• Reactivity: The ester groups reduce polarity compared to carboxylic acids, enhancing lipid solubility. The dihydroxy groups enable hydrogen bonding, influencing crystallinity and solubility in polar solvents like water or ethanol .
• Applications : Likely used as a synthetic intermediate for further derivatization, such as hydrolysis to carboxylic acids or participation in coupling reactions.

Comparison with Target Compound :

• The target compound’s carboxylic acid groups (vs. methyl esters) would increase acidity (pKa ~2-3 for carboxylic acids vs. ~4-5 for esters) and polar interactions. This difference impacts solubility (carboxylic acids are more water-soluble) and reactivity (acids are prone to deprotonation or salt formation) .

Thiazolidine-2,4-dicarboxylic Acid

Molecular Formula: C₅H₇NO₄S Key Features:

• Functional Groups : Thiazolidine ring (sulfur and nitrogen heteroatoms) with carboxylic acids at positions 2 and 4.
• Physical Properties : Molecular weight 177.17 g/mol; CAS RN 30097-06-4 .

Comparison with Target Compound :

• The thiazolidine ring (vs. pyrrole) alters electronic properties and ring strain. Sulfur’s larger atomic size may hinder π-π stacking interactions. The carboxylic acid positions (2 and 4 vs. 3 and 4) affect hydrogen-bonding patterns and crystal packing .

Ethyl 2-Formyl-4,4'-Propylpyrrole-3,5-dicarboxylate

Molecular Formula: Not explicitly stated (). Key Features:

• Functional Groups : Ethyl ester groups (positions 3 and 5), formyl group (position 2), and propyl substituents.
• Reactivity : The formyl group is highly electrophilic, enabling nucleophilic additions (e.g., Grignard reactions). Propyl groups enhance lipophilicity, favoring solubility in organic solvents.
• Applications : Likely serves as a precursor for synthesizing pyrromethenes or porphyrin analogs .

Comparison with Target Compound :

• The formyl group introduces reactivity absent in the target compound. Ethyl esters (vs.

Methyl 1-Benzyl-3-hydroxy-1H-pyrrole-2-carboxylate

Molecular Formula: Not explicitly stated (). Key Features:

• Functional Groups : Methyl ester (position 2), hydroxyl group (position 3), and benzyl substituent.
• Physical Properties : CAS RN 148528-45-4 .
• Reactivity : The hydroxyl group enables hydrogen bonding and oxidation reactions (e.g., to ketones).
• Applications: Potential intermediate for pharmaceuticals or agrochemicals.

Comparison with Target Compound :

• Monocarboxylic ester (vs. The hydroxyl group enhances solubility in alcohols but may introduce instability under acidic/basic conditions .

Biological Activity

1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid (C13H13NO4) is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article synthesizes current research findings on its biological properties, particularly its antimicrobial and anti-quorum sensing activities.

• IUPAC Name : 1-Benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid
• Molecular Formula : C13H13NO4
• Molecular Weight : 245.25 g/mol
• CAS Number : 69562100

Antimicrobial Activity

Recent studies have emphasized the antimicrobial potential of 1-benzyl-2,5-dihydro-1H-pyrrole derivatives. The compound has been evaluated against various bacterial strains:

Pathogen	MIC (μg/mL)	Activity
Staphylococcus aureus	15.12 - 15.62	High
Escherichia coli	62.5	Moderate
Candida albicans	62.5 - 125	Promising antifungal

The minimum inhibitory concentration (MIC) values indicate that the compound exhibits significant antibacterial effects against Gram-positive bacteria and moderate efficacy against Gram-negative bacteria .

The mechanism by which 1-benzyl-2,5-dihydro-1H-pyrrole-3,4-dicarboxylic acid exerts its antimicrobial effects is partly attributed to its ability to disrupt bacterial biofilms and inhibit quorum sensing (QS). Quorum sensing is a communication system that bacteria use to coordinate their behavior based on population density.

Case Study: Quorum Sensing Inhibition

A notable study highlighted the compound's role as a QS inhibitor against Pseudomonas aeruginosa, a pathogen notorious for its biofilm formation and antibiotic resistance. The compound PT22, derived from this class of pyrroles, was shown to:

• Reduce production of QS-related virulence factors (e.g., pyocyanin).
• Inhibit biofilm formation effectively.
• Enhance the efficacy of conventional antibiotics like gentamicin and piperacillin when used in combination therapy .

In Silico Studies

Molecular docking studies have been conducted to assess the binding affinity of 1-benzyl-2,5-dihydro-1H-pyrrole derivatives with bacterial proteins involved in QS mechanisms. These studies reveal a high binding affinity towards Bacillus subtilis YdiB, indicating potential as a lead compound for developing new antibacterial agents .